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Compound of Interest

Compound Name: Potassium L-alaninate

Cat. No.: B15175559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium L-alaninate, the potassium salt of the amino acid L-alanine, has emerged as a

promising solvent for post-combustion CO2 capture. Its advantages over conventional amine

solvents like monoethanolamine (MEA) include a higher CO2 absorption capacity, lower heat of

absorption, and negligible volatility, which can lead to more energy-efficient and

environmentally friendly carbon capture processes. These notes provide an overview of its

application, performance data, and detailed experimental protocols for its use in CO2 capture

studies.

Performance Data
Aqueous solutions of potassium L-alaninate exhibit favorable properties for CO2 capture

when compared to the industrial benchmark, monoethanolamine (MEA).
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Parameter
Potassium L-
alaninate

MEA Conditions Reference

CO2 Loading

Capacity (mol

CO2/mol amine)

0.68 0.5
2.5 M solution at

298 K
[1][2]

1.99 - - [3]

Heat of

Absorption

(kJ/mol CO2)

53.26 81.77
2.5 M solution at

298 K
[1][2]

66.13 -
2.5 M solution at

313 K
[2]

CO2 Absorption

Rate (mol/L/min)
24.5 x 10⁻³

2.1% lower than

PA

10% mass

concentration at

40°C

[3]

Regeneration

Efficiency

72.8% of CO2 in

rich solution

released

19% lower than

PA
- [3]

Experimental Protocols
Protocol 1: Preparation of Aqueous Potassium L-
alaninate Solution
This protocol describes the synthesis of an aqueous solution of potassium L-alaninate (K-

βala) through the neutralization of L-alanine with potassium hydroxide.

Materials:

L-alanine (purity ≥ 99%)

Potassium Hydroxide (KOH) (purity ≥ 85%)

Deionized water
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Volumetric flask

Magnetic stirrer and stir bar

Procedure:

Determine the desired molar concentration and total volume of the potassium L-alaninate
solution.

Calculate the required mass of L-alanine and potassium hydroxide (KOH) for a 1:1 molar

ratio.

Weigh the calculated amount of L-alanine and dissolve it in a portion of the deionized water

in a volumetric flask.

Carefully add the calculated amount of KOH to the L-alanine solution while stirring

continuously. The neutralization reaction is exothermic.

Continue stirring until all solids have dissolved.

Add deionized water to the volumetric flask to reach the final desired volume.

Allow the solution to cool to room temperature before use.

Protocol 2: CO2 Absorption Measurement using a
Stirred-Cell Reactor
This protocol outlines the procedure for determining the kinetics of CO2 absorption into the

prepared potassium L-alaninate solution.

Apparatus:

Stirred-cell reactor

Gas flow controllers

Pressure and temperature sensors
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Data acquisition system

Procedure:

Prepare the potassium L-alaninate solution according to Protocol 1 at concentrations

ranging from 1.0 to 3.0 M.[4]

Charge the stirred-cell reactor with a known volume of the prepared solution.

Pressurize the reactor with a gas mixture of known CO2 concentration.

Maintain a constant temperature (e.g., between 293.15 K and 313.15 K) and stirring speed.

[4]

Monitor the pressure drop in the reactor over time as CO2 is absorbed by the solution.

The rate of CO2 absorption can be calculated from the change in pressure.

Protocol 3: CO2 Absorption and Regeneration Cycling
This protocol is for evaluating the cyclic CO2 absorption capacity and regeneration

performance of the potassium L-alaninate solution.

Apparatus:

Absorption column

Desorption (stripping) column

Heat exchangers

Pumps

Gas analysis equipment

Procedure:

Absorption:
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Feed the prepared potassium L-alaninate solution to the top of the absorption column.

Introduce a simulated flue gas containing CO2 at the bottom of the column.

The "rich" solution (CO2-loaded) is collected at the bottom of the absorber.

Analyze the CO2 concentration in the outlet gas to determine the absorption efficiency.

Regeneration:

Pump the rich solution through a heat exchanger to raise its temperature.

Introduce the heated rich solution into the top of the desorption column.

Apply heat to the reboiler at the bottom of the stripper to generate steam, which strips the

CO2 from the solvent.

The "lean" (regenerated) solution is collected at the bottom of the stripper.

The released CO2 is cooled, and its flow rate is measured.

Cycling:

Cool the lean solution and recycle it back to the absorption column.

Repeat the absorption-regeneration cycle multiple times to assess the stability of the

solvent's performance. After three cycles, the CO2 absorption capacity of a 10%

potassium L-alaninate solution was found to be approximately 1.03 mol/mol.[3]
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Caption: Experimental workflow for CO2 capture using potassium L-alaninate.
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Caption: Logical relationship of the CO2 capture and regeneration process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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